(2-Amino-3-benzoylphenyl)acetate
Overview
Description
Amfenac(1-) is an oxo monocarboxylic acid anion resulting from the removal of a proton from the carboxy group of amfenac. The major species at pH 7.3. It is a conjugate base of an amfenac.
Scientific Research Applications
Peroxisome Proliferator-Activated Receptor Gamma (PPARgamma) Agonists
(2-Amino-3-benzoylphenyl)acetate derivatives have been identified as potent peroxisome proliferator-activated receptor gamma (PPARgamma) agonists, with applications in treating type 2 diabetes. The research conducted by Cobb et al. (1998) and Henke et al. (1998) demonstrated the antidiabetic activity of these compounds in rodent models. Specifically, certain analogues like anthranilic acid esters showed promise in binding affinity and functional assays of PPARgamma activity, suggesting potential for therapeutic use in diabetes management (Cobb et al., 1998); (Henke et al., 1998).
Photoiniferter in Nitroxide-Mediated Photopolymerization
Guillaneuf et al. (2010) explored the use of a compound bearing a this compound moiety as a photoiniferter. This compound, used in nitroxide-mediated photopolymerization (NMP), decomposes under UV irradiation to generate radicals. The study highlighted its efficiency as a photoinitiator, demonstrating its potential in polymerization processes (Guillaneuf et al., 2010).
Photochemical Reaction with Basic Amino Acids
The photochemical reaction of ketoprofen, a derivative of this compound, with basic amino acids was studied by Suzuki et al. (2013). This research showed that basic amino acids accelerate the proton transfer reaction in ketoprofen, suggesting an important role for basic amino acid residues in protein photochemistry of such compounds (Suzuki et al., 2013).
Structural Optimization in PPARgamma Agonists
Collins et al. (1998) investigated the structure-activity relationship around the phenyl alkyl ether moiety in this compound derivatives, aiming to develop potent and selective PPARgamma agonists. The study contributed valuable insights into the requirements for PPARgamma binding and functional activity (Collins et al., 1998).
Regioselective Ortho-Acetoxylation/Methoxylation
A study by Reddy et al. (2011) on N-(2-benzoylphenyl)benzamides, closely related to this compound, demonstrated a highly regioselective ortho-acetoxylation via C–H activation. This research has implications for the synthesis of complex organic compounds and pharmaceuticals (Reddy et al., 2011).
Properties
IUPAC Name |
2-(2-amino-3-benzoylphenyl)acetate | |
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InChI |
InChI=1S/C15H13NO3/c16-14-11(9-13(17)18)7-4-8-12(14)15(19)10-5-2-1-3-6-10/h1-8H,9,16H2,(H,17,18)/p-1 | |
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InChI Key |
SOYCMDCMZDHQFP-UHFFFAOYSA-M | |
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Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=CC(=C2N)CC(=O)[O-] | |
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Molecular Formula |
C15H12NO3- | |
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Molecular Weight |
254.26 g/mol | |
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